Cas no 2229538-66-1 (4-(4-methoxy-2-methylphenyl)-1H-imidazole)

• Product Name: 4-(4-methoxy-2-methylphenyl)-1H-imidazole
• CAS No: 2229538-66-1
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6027971
• PubChem ID: 91467275
• Update Time: 2025-10-30

4-(4-methoxy-2-methylphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxy-2-methylphenyl)-1H-imidazole
• EN300-1765226
• 2229538-66-1

• Inchi： 1S/C11H12N2O/c1-8-5-9(14-2)3-4-10(8)11-6-12-7-13-11/h3-7H,1-2H3,(H,12,13)
• InChI Key： HGJNIZKHYIFGSG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2=CN=CN2)=C(C)C=1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(4-methoxy-2-methylphenyl)-1H-imidazole

Recent Advances in the Study of 4-(4-Methoxy-2-methylphenyl)-1H-imidazole (CAS: 2229538-66-1) and Its Applications in Chemical Biology and Medicine

The compound 4-(4-methoxy-2-methylphenyl)-1H-imidazole, with the CAS number 2229538-66-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its imidazole core and substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties. This research brief aims to summarize the latest findings regarding this compound, highlighting its synthetic utility, biological activities, and potential clinical relevance.

One of the most notable advancements in the study of 4-(4-methoxy-2-methylphenyl)-1H-imidazole is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. Researchers have synthesized a series of derivatives based on this imidazole scaffold, evaluating their inhibitory effects on specific kinases. Preliminary results indicate that certain derivatives exhibit potent and selective inhibition, suggesting their potential as lead compounds for further drug development. The structural flexibility of the imidazole ring allows for extensive modifications, enabling the optimization of pharmacokinetic and pharmacodynamic properties.

In addition to its role in kinase inhibition, 4-(4-methoxy-2-methylphenyl)-1H-imidazole has been investigated for its antimicrobial properties. Recent in vitro studies have demonstrated its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The mechanism of action appears to involve disruption of microbial cell membranes and interference with essential enzymatic processes. These findings are particularly relevant in the context of the growing global threat of antimicrobial resistance, as they highlight the potential of this compound to contribute to the development of novel antibiotics.

Another area of interest is the compound's potential application in neurodegenerative diseases. Researchers have explored its ability to modulate oxidative stress and inflammation, both of which are key factors in the progression of conditions such as Alzheimer's and Parkinson's diseases. In vitro and in vivo studies have shown that 4-(4-methoxy-2-methylphenyl)-1H-imidazole can reduce markers of oxidative damage and inhibit pro-inflammatory cytokines. These effects are attributed to its ability to scavenge reactive oxygen species and interact with specific molecular targets involved in inflammatory pathways.

The synthetic accessibility of 4-(4-methoxy-2-methylphenyl)-1H-imidazole has also been a focus of recent research. Novel synthetic routes have been developed to improve yield, purity, and scalability, making the compound more accessible for further studies and potential industrial applications. Green chemistry approaches, such as the use of catalytic methods and environmentally friendly solvents, have been employed to minimize the environmental impact of its production. These advancements are expected to facilitate the large-scale synthesis of the compound and its derivatives, supporting their transition from the laboratory to clinical trials.

In conclusion, 4-(4-methoxy-2-methylphenyl)-1H-imidazole (CAS: 2229538-66-1) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its diverse biological activities, combined with its synthetic tractability, make it a valuable candidate for further research and development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and evaluating its safety and efficacy in preclinical and clinical settings. The continued exploration of this compound and its derivatives holds great potential for addressing unmet medical needs in oncology, infectious diseases, and neurodegeneration.